Cas no 106253-12-7 ([1,3]Dioxolo[4,5-f]-1,2-benzisoxazole(9CI))

• Product Name: [1,3]Dioxolo[4,5-f]-1,2-benzisoxazole(9CI)
• CAS No: 106253-12-7
• MF: C₈H₅NO₃
• MW: 163.130202054977
• CID: 127049
• PubChem ID: 20147360
• Update Time: 2025-04-18

[1,3]Dioxolo[4,5-f]-1,2-benzisoxazole(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,3]Dioxolo[4,5-f]-1,2-benzisoxazole(9CI)
• [1,3]dioxolo[4,5-f][1,2]benzoxazole
• 6H-[1,3]Dioxolo[4,5-f][1,2]benzoxazole
• 106253-12-7
• SCHEMBL9827235
• [1,3]Dioxolo[4',5':4,5]benzo[1,2-d]isoxazole
• DTXSID30602970

• Inchi： 1S/C8H5NO3/c1-5-3-9-12-6(5)2-8-7(1)10-4-11-8/h1-3H,4H2
• InChI Key： KJSISJFODOOKNG-UHFFFAOYSA-N
• SMILES： O1COC2C=C3C(C=NO3)=CC1=2

Computed Properties

• Exact Mass: 163.026943022g/mol
• Monoisotopic Mass: 163.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles